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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium

methyl sulfate

Cat. No.: B1251867 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Butyl-3-methylimidazolium Methyl
Sulfate in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for the ionic liquid 1-butyl-
3-methylimidazolium methyl sulfate (BMIM MeSO₄). The following sections detail its

physicochemical properties, toxicological data, and recommended laboratory procedures to

ensure its safe use.

Chemical and Physical Properties
1-Butyl-3-methylimidazolium methyl sulfate is an ionic liquid with a range of properties that

make it a versatile solvent in various chemical applications.[1] A summary of its key physical

and chemical data is presented in Table 1.

Table 1: Physicochemical Properties of 1-Butyl-3-methylimidazolium Methyl Sulfate
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Property Value Reference

Molecular Formula C₉H₁₈N₂O₄S

Molecular Weight 250.32 g/mol

CAS Number 401788-98-5 [2]

Appearance
Colorless to yellowish viscous

liquid
[3]

Melting Point -4 °C [4]

Density 1.21 g/mL at 20 °C [4]

Viscosity 163 cP at 25 °C [5]

Solubility
Soluble in water and many

organic solvents

Vapor Pressure Negligible

Hazard Identification and Toxicology
GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-butyl-3-methylimidazolium methyl sulfate is classified as follows:

Pictogram: GHS05 (Corrosion)

Signal Word: Danger

Hazard Statement: H314 - Causes severe skin burns and eye damage.[6]

Precautionary Statements: P260, P264, P280, P301+P330+P331, P302+P361+P353,

P304+P340, P305+P351+P338, P310, P363, P405.

Toxicological Data
While specific LD50 and LC50 data for 1-butyl-3-methylimidazolium methyl sulfate are not

readily available in the reviewed literature, data for the structurally similar ionic liquid, 1-butyl-3-
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methylimidazolium chloride (BMIM Cl), can be used to infer its potential toxicity. The primary

toxic effect of imidazolium-based ionic liquids is believed to be the disruption of the plasma

membrane.

Table 2: Acute Toxicity Data for 1-Butyl-3-methylimidazolium Chloride (BMIM Cl)

Route of Exposure Species Value Reference

Oral LD50 Rat (female) >50 - <300 mg/kg

Dermal LD50 Rat > 2,000 mg/kg [7]

Note: This data is for a structurally similar compound and should be used as an estimate of the

potential toxicity of 1-butyl-3-methylimidazolium methyl sulfate.

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 1-butyl-3-methylimidazolium methyl
sulfate to determine the appropriate PPE. The following are general recommendations:

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or butyl rubber) and a lab coat.

[8]

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood.[9] If there is a

risk of inhalation, a respirator with an appropriate cartridge (e.g., type ABEK) should be used.

Detailed Methodologies
3.2.1. Weighing the Ionic Liquid

Ensure the analytical balance is clean and level.

Place a clean, dry weighing vessel (e.g., a beaker or vial) on the balance.

Tare the balance to zero.
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Using a clean spatula or pipette, carefully transfer the desired amount of 1-butyl-3-
methylimidazolium methyl sulfate into the weighing vessel.

Record the mass.

Clean any spills on the balance immediately.

3.2.2. Preparing a Solution

Weigh the required amount of 1-butyl-3-methylimidazolium methyl sulfate as described

above.

Select an appropriate volumetric flask.

Add the solvent (e.g., deionized water, ethanol) to the flask until it is about half full.

Carefully transfer the weighed ionic liquid into the flask.

If necessary, use a small amount of the solvent to rinse the weighing vessel and add the

rinsing to the flask to ensure a complete transfer.

Gently swirl the flask to dissolve the ionic liquid. A magnetic stirrer can be used for viscous

solutions.

Once the ionic liquid is fully dissolved, add more solvent to the flask until the bottom of the

meniscus reaches the calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

3.2.3. Transferring the Ionic Liquid

For small volumes (<5 mL): Use a calibrated glass or plastic pipette.

For larger volumes: Pour directly from the source container into the receiving vessel. Use a

funnel if the opening of the receiving vessel is narrow.[10] To avoid contamination, pour an

estimated amount into a temporary container (e.g., a beaker) before measuring the exact

volume.[11]
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Spill and Disposal Procedures
3.3.1. Spill Response

Assess the spill: Determine the size and immediate risks. For large or unmanageable spills,

evacuate the area and follow emergency procedures.

Protect yourself: Wear the appropriate PPE.

Contain the spill: Use chemical spill socks or other absorbent materials to create a dike

around the spill.[12]

Absorb the spill: Cover the spill with an inert absorbent material such as vermiculite, sand, or

cat litter, working from the outside in.[12]

Clean up: Carefully sweep or scoop the absorbed material into a labeled, sealable waste

container.

Decontaminate: Clean the spill area with soap and water.[2]

Dispose: Dispose of the waste according to local, state, and federal regulations.

3.3.2. Waste Disposal

Dispose of 1-butyl-3-methylimidazolium methyl sulfate and its contaminated materials as

hazardous waste. Do not discharge into sewers or waterways.

Visualizations
Experimental Workflow: Safe Handling and Use
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Caption: Workflow for the safe handling and use of 1-butyl-3-methylimidazolium methyl
sulfate.

Experimental Workflow: Spill Response
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Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of 1-butyl-3-methylimidazolium
methyl sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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